Cas no 2171184-18-0 (5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171184-18-0
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5841038
• PubChem ID: 165539440
• Update Time: 2025-06-13

5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2171184-18-0
• 5-chloro-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1498049

• Inchi： 1S/C27H25ClN2O5/c1-2-7-24(25(31)29-23-13-12-16(28)14-21(23)26(32)33)30-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： MKFHTXIEMDEWGS-XMMPIXPASA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Research Briefing on 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171184-18-0)

In recent years, the compound 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171184-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the chloro-substituted benzoic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for large-scale applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. Additionally, researchers have investigated its reactivity and stability under various conditions, providing valuable insights for its handling and storage in laboratory settings.

One of the key applications of 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid is in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling the stepwise assembly of peptide chains. Recent advancements in SPPS methodologies have highlighted the compound's role in the efficient synthesis of complex peptides, including those with therapeutic potential. Its compatibility with automated synthesizers further enhances its utility in high-throughput peptide production.

In the context of drug discovery, this compound has been utilized as a building block for the development of novel small-molecule inhibitors. Its structural framework allows for the introduction of diverse functional groups, facilitating the exploration of structure-activity relationships (SAR). Recent publications have reported its incorporation into lead compounds targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

Furthermore, the compound's potential in bioconjugation strategies has been explored. Researchers have leveraged its reactive sites to link peptides or small molecules to larger biomolecules, such as antibodies or nanoparticles, for targeted drug delivery. This approach holds promise for enhancing the specificity and efficacy of therapeutic agents while minimizing off-target effects.

In conclusion, 5-chloro-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171184-18-0) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug discovery, and bioconjugation, underscoring its versatility and importance in advancing therapeutic development. Ongoing research efforts are expected to further elucidate its potential and expand its utility in the field.